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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Sulfo-Cy3 maleimide, a bright and

water-soluble fluorescent dye, and its applications in single-molecule imaging. This guide offers

comprehensive protocols for protein labeling and its use in advanced single-molecule

techniques, including single-molecule Förster Resonance Energy Transfer (smFRET) and

single-molecule tracking (SMT).

Introduction to Sulfo-Cy3 Maleimide in Single-
Molecule Imaging
Sulfo-Cy3 maleimide is a thiol-reactive derivative of the cyanine dye Cy3, featuring one or

more sulfonate groups that enhance its water solubility.[1][2] This property is highly

advantageous for labeling biological molecules, particularly proteins, in aqueous buffers without

the need for organic co-solvents that can be detrimental to protein structure and function.[3] Its

excellent photophysical properties, including high brightness and photostability, make it a

workhorse fluorophore for single-molecule studies.[4][5]
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The maleimide group reacts specifically with free sulfhydryl groups, such as those on cysteine

residues, forming a stable thioether bond. This allows for site-specific labeling of proteins,

which is crucial for precise distance measurements in smFRET and for tracking the dynamics

of specific protein domains.[6]

Key Applications in Single-Molecule Imaging
Sulfo-Cy3 maleimide is extensively used in various single-molecule techniques to probe the

dynamics, interactions, and conformational changes of biomolecules.

Single-Molecule FRET (smFRET): In smFRET, Sulfo-Cy3 is commonly used as a donor

fluorophore in conjunction with an appropriate acceptor dye (e.g., Cy5). By measuring the

efficiency of energy transfer between the donor and acceptor, the distance between them

can be determined with nanometer precision. This enables the real-time observation of

protein folding, conformational changes, and protein-protein or protein-nucleic acid

interactions.[7]

Single-Molecule Tracking (SMT): The high photon output of Sulfo-Cy3 allows for the

localization and tracking of individual molecules over time with high spatial and temporal

resolution. SMT is a powerful tool to study the diffusion dynamics of proteins in living cells,

receptor clustering on the cell membrane, and the kinetics of molecular interactions.[8][9][10]

[11]

Drug Discovery and Development: Single-molecule techniques utilizing Sulfo-Cy3 are

increasingly being applied in drug discovery. These methods can be used to screen for

compounds that modulate protein conformation or protein-protein interactions, providing

mechanistic insights into drug action at the single-molecule level.

Quantitative Data for Sulfo-Cy3 Maleimide
The following tables summarize key quantitative parameters for Sulfo-Cy3 maleimide relevant

to single-molecule imaging applications.

Table 1: Photophysical Properties of Sulfo-Cy3
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Property Value References

Excitation Maximum (λex) ~554 nm [1]

Emission Maximum (λem) ~568 nm [1]

Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹ [12]

Quantum Yield (Φ) ~0.1 - 0.3 [13]

Molar Mass ~777 g/mol [13]

Solubility Water, DMSO, DMF [12]

Table 2: Protein Labeling Parameters with Sulfo-Cy3 Maleimide
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Parameter
Recommended
Range/Value

Notes References

Protein Concentration 1 - 10 mg/mL

Higher concentrations

generally lead to

better labeling

efficiency.

Dye:Protein Molar

Ratio
10:1 to 20:1

This should be

optimized for each

specific protein and

desired degree of

labeling (DOL).

Reaction pH 7.0 - 7.5

Ensures the reactivity

of the maleimide with

thiols while minimizing

side reactions with

amines.

[6]

Reaction Time

2 hours at room

temperature or

overnight at 4°C

Typical Degree of

Labeling (DOL)
0.5 - 2.0

A DOL between 0.5

and 1 is often ideal for

single-molecule

studies to ensure one

dye per protein. A

higher DOL can lead

to self-quenching.

[14][15]

Labeling Efficiency
>90% (under optimal

conditions)

Can be influenced by

factors such as buffer

composition, pH, and

protein accessibility of

the cysteine residue.

[6]

Experimental Protocols
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Protocol 1: Site-Specific Labeling of a Protein with
Sulfo-Cy3 Maleimide
This protocol describes the labeling of a protein containing a single accessible cysteine

residue.

Materials:

Protein of interest with a single cysteine residue in a suitable buffer (e.g., 1x PBS, pH 7.2-

7.4, degassed)

Sulfo-Cy3 maleimide

Anhydrous Dimethyl sulfoxide (DMSO)

Reducing agent (e.g., TCEP, Tris(2-carboxyethyl)phosphine) - Optional

Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis cassette

Reaction buffer: Phosphate buffer (100 mM, pH 7.2) with 150 mM NaCl and 1 mM EDTA.

Avoid buffers containing primary amines (e.g., Tris) or thiols (e.g., DTT).

Procedure:

Protein Preparation:

Dissolve or dilute the purified protein in the reaction buffer to a final concentration of 1-10

mg/mL.

If the protein contains disulfide bonds that need to be reduced to expose the cysteine thiol,

add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature.

Note: TCEP is preferred over DTT as it does not need to be removed before adding the

maleimide dye.

Dye Preparation:

Allow the vial of Sulfo-Cy3 maleimide to warm to room temperature.
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Prepare a 10 mM stock solution of Sulfo-Cy3 maleimide in anhydrous DMSO. For

example, dissolve 1 mg of the dye in approximately 129 µL of DMSO. Vortex briefly to

ensure the dye is fully dissolved. Note: Prepare this solution fresh before each labeling

reaction.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the Sulfo-Cy3 maleimide stock solution to the

protein solution. Add the dye solution dropwise while gently vortexing the protein solution.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification of the Labeled Protein:

Remove the unreacted dye by passing the reaction mixture through a size-exclusion

chromatography column (e.g., Sephadex G-25) pre-equilibrated with the desired storage

buffer (e.g., 1x PBS, pH 7.4). The labeled protein will elute in the void volume.

Alternatively, perform dialysis against the storage buffer overnight at 4°C.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified labeled protein at 280 nm (for protein

concentration) and at the absorbance maximum of Sulfo-Cy3 (~554 nm).

Calculate the protein concentration and the dye concentration using the Beer-Lambert law

(A = εcl). The extinction coefficient for Sulfo-Cy3 is approximately 150,000 M⁻¹cm⁻¹. A

correction factor for the dye's absorbance at 280 nm should be applied for accurate

protein concentration determination. The correction factor (CF) is A₂₈₀ / A₅₅₄ of the free

dye.

The DOL is the molar ratio of the dye to the protein.[14][15]

DOL = (A₅₅₄ / ε_dye) / ((A₂₈₀ - A₅₅₄ * CF) / ε_protein)

Storage:
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Store the labeled protein at 4°C for short-term use or at -80°C for long-term storage. Add a

cryoprotectant like glycerol if necessary.

Visualizing Workflows and Pathways
Single-Molecule FRET Experimental Workflow
The following diagram illustrates a typical workflow for an smFRET experiment to study protein

conformational changes using Sulfo-Cy3 as the donor and Cy5 as the acceptor.
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Click to download full resolution via product page

Caption: Workflow for a single-molecule FRET experiment.

EGFR Signaling Pathway Studied by Single-Molecule
Tracking
Single-molecule tracking with Sulfo-Cy3 labeled ligands has been instrumental in elucidating

the dynamics of Epidermal Growth Factor Receptor (EGFR) signaling.[8][9][10][11] The

diagram below outlines the key steps observed at the single-molecule level.
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Caption: Key events in the EGFR signaling pathway.

Single-Molecule Tracking for Drug Discovery
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This diagram illustrates how single-molecule tracking can be used to screen for drugs that

modulate receptor dynamics.

SMT-based Drug Screening Workflow
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Caption: Workflow for SMT-based drug screening.

Conclusion
Sulfo-Cy3 maleimide is an indispensable tool for single-molecule imaging, enabling

researchers to unravel complex biological processes with unprecedented detail. Its superior

water solubility, brightness, and thiol-reactivity provide a robust platform for site-specific

labeling of proteins for a wide range of single-molecule applications. The protocols and data
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presented in these notes serve as a comprehensive guide for researchers, scientists, and drug

development professionals to effectively utilize Sulfo-Cy3 maleimide in their single-molecule

imaging experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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